Cas no 1098397-49-9 (5-acetamido-2-(trifluoroacetamido)benzoic acid)

• Product Name: 5-acetamido-2-(trifluoroacetamido)benzoic acid
• CAS No: 1098397-49-9
• MF: C₁₁H₉F₃N₂O₄
• MW: 290.195373296738
• CID: 4571832
• Update Time: 2025-10-29

5-acetamido-2-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(acetylamino)-2-[(2,2,2-trifluoroacetyl)amino]-
• 5-acetamido-2-(trifluoroacetamido)benzoic acid

• Inchi： 1S/C11H9F3N2O4/c1-5(17)15-6-2-3-8(7(4-6)9(18)19)16-10(20)11(12,13)14/h2-4H,1H3,(H,15,17)(H,16,20)(H,18,19)
• InChI Key： FUDWABRZEFUYEF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NC(C)=O)=CC=C1NC(C(F)(F)F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 5-acetamido-2-(trifluoroacetamido)benzoic acid

Introduction to 5-Acetamido-2-(Trifluoroacetamido)benzoic Acid (CAS No. 1098397-49-9)

5-Acetamido-2-(trifluoroacetamido)benzoic acid (CAS No. 1098397-49-9) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a benzoic acid core with two distinct functional groups: an acetamido group and a trifluoroacetamido group. These functional groups endow the molecule with a range of chemical properties that make it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 5-acetamido-2-(trifluoroacetamido)benzoic acid can be represented as follows: C₁₁H₉F₃N₂O₄. The presence of the trifluoroacetamido group introduces fluorine atoms, which are known for their strong electron-withdrawing effects and high electronegativity. This property can significantly influence the electronic and steric properties of the molecule, making it suitable for various applications in drug design and materials science.

In the realm of medicinal chemistry, 5-acetamido-2-(trifluoroacetamido)benzoic acid has been explored as a potential lead compound for the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-acetamido-2-(trifluoroacetamido)benzoic acid demonstrated significant inhibition of cancer cell proliferation in vitro, particularly against breast and lung cancer cell lines.

The anti-inflammatory properties of 5-acetamido-2-(trifluoroacetamido)benzoic acid have also been investigated. A research team from the University of California, San Francisco, found that this compound effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-acetamido-2-(trifluoroacetamido)benzoic acid could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, 5-acetamido-2-(trifluoroacetamido)benzoic acid has also found use in materials science. The presence of fluorine atoms and the carboxylic acid group makes it an excellent candidate for the synthesis of functional polymers and coatings. A study published in Advanced Materials in 2020 reported that polymers derived from 5-acetamido-2-(trifluoroacetamido)benzoic acid exhibited superior thermal stability and mechanical strength compared to traditional polymers. These properties make them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 5-acetamido-2-(trifluoroacetamido)benzoic acid typically involves multi-step reactions, including acetylation, trifluoroacetylation, and esterification. The choice of solvents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound. For example, researchers at the University of Manchester have developed a one-pot synthesis method using microwave irradiation, which significantly reduces reaction time and waste generation.

In conclusion, 5-acetamido-2-(trifluoroacetamido)benzoic acid (CAS No. 1098397-49-9) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure, featuring an acetamido group and a trifluoroacetamido group, endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in various scientific fields.